Cas no 18806-29-6 (L-Alanine-d4)

• Product Name: L-Alanine-d4
• CAS No: 18806-29-6
• MF: C₃H₇NO₂
• MW: 93.1178276538849
• CID: 138177
• PubChem ID: 12205373
• Update Time: 2025-04-19

L-Alanine-d4 Chemical and Physical Properties

Names and Identifiers

• L-Alanine-2,3,3,3-d4
• L-Alanine-d4
• 2,3,3,3-Tetradeuterio-L-alanin
• 2,3,3,3-tetradeuterio-L-alanine
• A-Alanine-d4
• A-Aminopropionic Acid-d4
• alanine-C-d4
• L-2-Aminopropanoic Acid-d4
• Lactamine-d4
• α-Alanine-d4
• NSC 206315-d4
• (S)-Alanine-d4
• L-α-Alanine-d4
• L-(+)-Alanine-d4
• (S)-(+)-Alanine-d4
• α-AMinopropionic Acid-d4
• CHEBI:76050
• DTXSID70480390
• (2S)-2-amino(?H?)propanoic acid
• HY-N0229S3
• 2,3,3,3-tetradeuterioL-alanine
• L-(2,3,3,3-(2)H4)alanine
• CS-0375610
• 18806-29-6
• MS-22725
• (2S)-2-amino-2,3,3,3-tetradeuteriopropanoic acid
• D99318
• L-Alanine-2,3,3,3-d4, 98 atom % D

• MDL： MFCD00084109
• Inchi： 1S/C3H7NO2/c1-2(4)3(5)6/h2H,4H2,1H3,(H,5,6)/t2-/m0/s1/i1D3,2D
• InChI Key： QNAYBMKLOCPYGJ-IALWIIEESA-N
• SMILES： OC([C@]([2H])(C([2H])([2H])[2H])N)=O

Computed Properties

• Exact Mass: 93.07280
• Monoisotopic Mass: 93.072785450g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 61.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Melting Point: 314.5 °C (dec.)(lit.)
• PSA: 63.32000
• LogP: 0.11850
• Solubility: Not determined

L-Alanine-d4 Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alanine and derivatives